Cas no 321848-38-8 (5-(2,5-Dichloro-3-thienyl)-1-(4-methylphenyl)-1H-pyrazole)

• Product Name: 5-(2,5-Dichloro-3-thienyl)-1-(4-methylphenyl)-1H-pyrazole
• CAS No: 321848-38-8
• MF: C₁₄H₁₀Cl₂N₂S
• MW: 309.213599681854
• CID: 5025127
• Update Time: 2025-05-19

5-(2,5-Dichloro-3-thienyl)-1-(4-methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• MLS000540568
• 5-(2,5-dichloro-3-thienyl)-1-(4-methylphenyl)-1H-pyrazole
• SMR000125826
• 5-(2,5-dichlorothiophen-3-yl)-1-(4-methylphenyl)-1H-pyrazole
• BDBM42992
• cid_1488800
• 5-(2,5-dichlorothiophen-3-yl)-1-(4-methylphenyl)pyrazole
• HMS2274B04
• 5-(2,5-dichloro-3-thienyl)-1-(p-tolyl)pyrazole
• 5-(2,5-dichloro-3-thiophenyl)-1-(4-methylphenyl)pyrazole
• 5-[2,5-bis(chloranyl)thiophen-3-yl]-1-(4-methylphenyl)pyrazole
• 5-(2,5-Dichloro-3-thienyl)-1-(4-methylphenyl)-1H-pyrazole

• Inchi： 1S/C14H10Cl2N2S/c1-9-2-4-10(5-3-9)18-12(6-7-17-18)11-8-13(15)19-14(11)16/h2-8H,1H3
• InChI Key： VWUWSESNZORTFK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C1=CC=NN1C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 5.5
• Topological Polar Surface Area: 46.1

Additional information on 5-(2,5-Dichloro-3-thienyl)-1-(4-methylphenyl)-1H-pyrazole

Introduction to 5-(2,5-Dichloro-3-thienyl)-1-(4-methylphenyl)-1H-pyrazole (CAS No. 321848-38-8)

5-(2,5-Dichloro-3-thienyl)-1-(4-methylphenyl)-1H-pyrazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 321848-38-8, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates several key features that contribute to its reactivity and biological activity, making it a subject of extensive research and development.

The core structure of 5-(2,5-Dichloro-3-thienyl)-1-(4-methylphenyl)-1H-pyrazole consists of a pyrazole ring substituted with a 2,5-dichloro-3-thienyl group and a 4-methylphenyl group. The presence of these substituents enhances the compound's ability to interact with biological targets, thereby increasing its pharmacological potential. Specifically, the pyrazole moiety is known for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The thienyl group further contributes to the compound's chemical diversity, enabling it to exhibit a range of biological activities.

In recent years, there has been a growing interest in exploring the therapeutic potential of heterocyclic compounds like 5-(2,5-Dichloro-3-thienyl)-1-(4-methylphenyl)-1H-pyrazole. Researchers have been investigating its efficacy in various disease models, particularly in cancer and inflammatory disorders. The compound's ability to modulate key cellular pathways has made it a promising candidate for further development into a novel drug. For instance, studies have shown that this compound can inhibit the growth of certain cancer cell lines by targeting specific enzymes involved in cell proliferation and survival.

The synthesis of 5-(2,5-Dichloro-3-thienyl)-1-(4-methylphenyl)-1H-pyrazole involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the preparation of the pyrazole core, followed by functionalization with the 2,5-dichloro-3-thienyl and 4-methylphenyl groups. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological properties of 5-(2,5-Dichloro-3-thienyl)-1-(4-methylphenyl)-1H-pyrazole have been extensively studied in both preclinical and clinical settings. Preclinical studies have demonstrated its potential in reducing inflammation and inhibiting tumor growth. For example, animal models have shown that this compound can significantly reduce inflammation in joints affected by arthritis, suggesting its utility as an anti-inflammatory agent. Additionally, it has exhibited inhibitory effects on enzymes such as COX-2 and LOX-5, which are involved in inflammatory processes.

In clinical trials, 5-(2,5-Dichloro-3-thienyl)-1-(4-methylphenyl)-1H-pyrazole has shown promise in treating various types of cancer. Its ability to selectively target cancer cells while minimizing toxicity to healthy cells makes it an attractive candidate for oncology applications. Early-stage trials have reported encouraging results in terms of tumor regression and improved survival rates among patients with advanced cancers. These findings have prompted further investigation into its mechanisms of action and potential for combination therapies.

The compound's structural features also make it a valuable tool for drug discovery and development. By serving as a scaffold for analog synthesis, researchers can explore modified versions of 5-(2,5-Dichloro-3-thienyl)-1-(4-methylphenyl)-1H-pyrazole to enhance its pharmacological properties. This approach allows for the optimization of key parameters such as potency, selectivity, and bioavailability. The flexibility provided by the pyrazole and thienyl groups enables chemists to design molecules with tailored biological activities.

The future prospects for 5-(2,5-Dichloro-3-thienyl)-1-(4-methylphenyl)-1H-pyrazole are promising given its diverse range of biological activities and potential therapeutic applications. Ongoing research aims to elucidate its exact mechanisms of action and identify new targets for intervention. Additionally, efforts are being made to develop more efficient synthetic routes that can be scaled up for industrial production. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible medical benefits.

In conclusion, 5-(2,5-Dichloro-3-thienyl)-1-(4-methylphenyl)-1H-pyrazole is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features contribute to its biological activity across various disease models, particularly cancer and inflammatory disorders. With continued research and development efforts aimed at optimizing its pharmacological properties and exploring new therapeutic avenues, this compound holds great promise for improving patient outcomes in the future.